Cas no 2680773-11-7 (tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate
• CAS No: 2680773-11-7
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 6041901
• PubChem ID: 165930497
• Update Time: 2025-06-11

tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680773-11-7
• EN300-28299423
• tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate

• Inchi： 1S/C19H23N3O4/c1-19(2,3)26-18(24)21-17-15(22-11-5-6-14(22)20-17)16(23)12-7-9-13(25-4)10-8-12/h7-10H,5-6,11H2,1-4H3,(H,21,24)
• InChI Key： YVIOWKKTBJHQLS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(C2C=CC(=CC=2)OC)=O)N2C(CCC2)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate

Introduction to Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate (CAS No. 2680773-11-7)

Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2680773-11-7, belongs to a class of molecules that exhibit promising properties for various applications in medicinal chemistry and drug development. The intricate structure of this compound, featuring a pyrrolo[1,2-a]imidazole core appended with a 4-methoxybenzoyl group and a carbamate moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The significance of Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate lies in its potential to serve as a key intermediate in the synthesis of pharmacologically active agents. The presence of the pyrrolo[1,2-a]imidazole scaffold is particularly noteworthy, as this heterocyclic system is known for its ability to interact with biological targets in a manner that can modulate cellular processes. Recent studies have highlighted the importance of such scaffolds in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions.

In the context of contemporary research, Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate has been explored for its potential role in modulating enzyme activity and receptor binding. The 4-methoxybenzoyl group introduces a hydrophobic region that can enhance binding affinity to biological targets, while the carbamate moiety provides a site for further functionalization. These features make the compound an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

One of the most compelling aspects of this compound is its utility in the design of small-molecule inhibitors. The pyrrolo[1,2-a]imidazole core has been shown to interact with various enzymes and receptors involved in critical biological pathways. For instance, derivatives of this scaffold have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression. The methoxy group on the benzoyl moiety further fine-tunes the electronic properties of the molecule, allowing for precise tuning of its interaction with biological targets.

The synthesis of Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate involves multi-step organic transformations that showcase the synthetic prowess required to construct complex heterocyclic systems. The process typically begins with the preparation of the pyrrolo[1,2-a]imidazole core through cyclization reactions followed by functionalization at the 3-position with the 4-methoxybenzoyl group. Subsequent introduction of the carbamate moiety completes the molecular architecture. This synthetic route highlights the compound's complexity and underscores its significance as a building block in medicinal chemistry.

The pharmacological potential of Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate has been further explored through computational studies and experimental validations. Molecular docking simulations have been employed to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into the binding modes and affinity profiles of potential drug candidates derived from this scaffold.

In vitro studies have begun to unravel the biological activity of Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate and its derivatives. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, derivatives targeting specific kinases have shown promise in preclinical models as potential therapeutics for various diseases. These preliminary results are encouraging and warrant further investigation into the therapeutic potential of this class of compounds.

The future directions for research involving Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate are multifaceted. Further SAR studies will be conducted to optimize its pharmacological properties and improve its drug-like characteristics. Additionally，exploration into its mechanism of action will provide deeper insights into how it interacts with biological systems and modulates cellular processes.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like Tert-butyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1， 2-a ] imidazol - 2 - yl ] carbamate . Its unique structural features make it a valuable tool for medicinal chemists seeking to design innovative therapeutics。 As research continues，this compound is expected to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs。